Cas no 88898-17-3 (Atrial Natriuretic Peptide (ANP) (1-28), rat)

• Product Name: Atrial Natriuretic Peptide (ANP) (1-28), rat
• CAS No: 88898-17-3
• MF: C₁₂₈H₂₀₅N₄₅O₃₉S₂
• MW: 3062.40542292595
• CID: 95425
• PubChem ID: 16166338
• Update Time: 2025-10-30

Atrial Natriuretic Peptide (ANP) (1-28), rat Chemical and Physical Properties

Names and Identifiers

• ANF (1-28), RAT
• ATRIAL NATRIURETIC FACTOR (1-28) (RAT)
• SER-SER-CYS-PHE-GLY-GLY-ARG-ILE-ASP-ARG-ILE-GLY-ALA-GLN-SER-GLY-LEU-GLY-CYS-ASN-SER-PHE-ARG(DISULFIDE BRIDGE:CYS3-CYS18)
• SER-LEU-ARG-ARG-SER-SER-CYS-PHE-GLY-GLY-ARG-ILE-ASP- ARG-ILE-GLY-ALA-GLN-SER-GLY-LEU-GLY-CYS-ASN-SER-PHE-ARG-TYR(DISULFIDE BRIDGE:CYS7-CYS23)
• SER-LEU-ARG-ARG-SER-SER-CYS-PHE-GLY-GLY-ARG-ILE-ASP-ARG-ILE-GLY-ALA-GLN-SER-GLY-LEU-GLY-CYS-ASN-SER-PHE-ARG-TYR: SLRRSSCFGGRIDRIGAQSGLGCNSFRY DISULFIDE BRIDGE CYS7-CYS23
• Atrial Natriuretic Factor (1-28) (mouse, rabbit, rat), rANF (1- 28)
• Atrial Natriuretic Factor (1-28) (mouse, rabbit, rat)
• ATRIAL NATRIURETIC PEPTIDE
• Atrial Natriuretic Peptide (1-28), rat
• AtrialNatriureticFactor(1-28)(mouse00rabbit00rat)
• ANF 1-28
• ANP 1-28,RAT
• CARDIONATRIN
• RANF
• RANP
• α-Atriopeptin
• Atrial Natriuretic Peptide (ANP) (1-28), rat
• 1,2-Dithia-5,8,11,14,17,20,23,26,29,32,35,38,41,44,47,50-hexadecaazacyclotripentacontane, cyclic peptide deriv. (ZCI)
• Atrial natriuretic peptide-28 (rat) (9CI)
• Atriopeptin-33 (rat), 1-de-L-leucine-2-de-L-alanine-3-deglycine-4-de-L-proline-5-de-L-arginine- (ZCI)
• (1-28)-Rat atrial natriuretic peptide
• (99-126)-Rat atrial natriuretic factor
• (99-126)-Rat atrial natriuretic polypeptide
• (99-126)-Rat atriopeptin
• 1-28-Rat atriopeptin
• 12: PN: WO2007058336 SEQID: 12 claimed protein
• Alpha rat atrial natriuretic polypeptide
• Atrial natriuretic peptide (rat)
• rANF-(99-126)
• Rat ANF-(99-126)
• Rat atrial natriuretic factor(1-28)
• Rat atrial natriuretic factor(99-126)
• Rat atrial natriuretic factor-28
• Rat atrial natriuretic peptide(1-28)
• Rat atrial natriuretic peptide(99-126)
• Rat atrial natriuretic peptide-28
• Rat atriopeptin(1-28)
• Rat atriopeptin(99-126)
• Rat atriopeptin-28
• Rat natriuretic peptide(1-28)
• Rat α-atrial natriuretic peptide
• Rat α-atrial natriuretic peptide(1-28)
• Rat α-atriopeptin
• α-Atriopeptin (rat)
• α-Rat atrial natriuretic polypeptide
• α-Rat atriopeptin(1-28)
• Atrial Natriuretic Factor (1-28) (mouse, rabbit, rat) H-Ser-Leu-Arg-Arg-Ser-Ser-Cys-Phe-Gly-Gly-Arg-Ile-Asp-Arg-Ile-Gly-Ala-Gln-Ser-Gly-Leu-Gly-Cys-Asn-Ser-Phe-Arg-Tyr-OH (Disulfide bond)
• Cardiodilatin-126
• AKOS024456849
• CDD-ANP-99-126
• Atrial Natriuretic Factor (1-28) (mouse, rabbit, rat) trifluoroacetate salt
• PD076374
• DA-61305
• Cardiodilatin
• Atrial natriuretic factor(1-28)(rat)
• 88898-17-3
• Atrial Natriuretic Peptide rat, >=97% (HPLC)
• Cardiodilation-atrial natriuretic peptide
• Atrial Natriuretic Peptide rat
• 92047-08-0

• Inchi： 1S/C128H205N45O39S2/c1-10-64(7)99-121(209)151-52-94(183)152-66(9)101(189)156-77(36-37-91(130)180)109(197)167-85(56-175)105(193)150-53-96(185)154-78(43-62(3)4)103(191)149-54-97(186)155-89(119(207)164-82(48-92(131)181)114(202)169-86(57-176)116(204)163-81(46-68-25-16-13-17-26-68)113(201)159-74(29-20-40-144-126(136)137)107(195)166-84(123(211)212)47-69-32-34-70(179)35-33-69)60-213-214-61-90(171-118(206)88(59-178)170-117(205)87(58-177)168-108(196)75(30-21-41-145-127(138)139)157-106(194)73(28-19-39-143-125(134)135)158-112(200)79(44-63(5)6)161-102(190)71(129)55-174)120(208)162-80(45-67-23-14-12-15-24-67)104(192)148-50-93(182)147-51-95(184)153-72(27-18-38-142-124(132)133)110(198)173-100(65(8)11-2)122(210)165-83(49-98(187)188)115(203)160-76(111(199)172-99)31-22-42-146-128(140)141/h12-17,23-26,32-35,62-66,71-90,99-100,174-179H,10-11,18-22,27-31,36-61,129H2,1-9H3,(H2,130,180)(H2,131,181)(H,147,182)(H,148,192)(H,149,191)(H,150,193)(H,151,209)(H,152,183)(H,153,184)(H,154,185)(H,155,186)(H,156,189)(H,157,194)(H,158,200)(H,159,201)(H,160,203)(H,161,190)(H,162,208)(H,163,204)(H,164,207)(H,165,210)(H,166,195)(H,167,197)(H,168,196)(H,169,202)(H,170,205)(H,171,206)(H,172,199)(H,173,198)(H,187,188)(H,211,212)(H4,132,133,142)(H4,134,135,143)(H4,136,137,144)(H4,138,139,145)(H4,140,141,146)/t64-,65-,66-,71-,72-,73-,74-,75-,76-,77-,78-,79-,80-,81-,82-,83-,84-,85-,86-,87-,88-,89-,90-,99-,100-/m0/s1
• InChI Key： QGFSVPWZEPKNDV-BRTFOEFASA-N
• SMILES： [C@@H](NC(=O)[C@H](CO)NC(=O)[C@H](CC(=O)N)NC([C@H]1NC(=O)CNC(=O)[C@H](CC(C)C)NC(=O)CNC(=O)[C@H](CO)NC(=O)[C@H](CCC(=O)N)NC(=O)[C@H](C)NC(=O)CNC(=O)[C@H]([C@@H](C)CC)NC(=O)[C@H](CCCNC(N)=N)NC(=O)[C@H](CC(=O)O)NC(=O)[C@H]([C@@H](C)CC)NC(=O)[C@H](CCCNC(N)=N)NC(=O)CNC(=O)CNC(=O)[C@H](CC2C=CC=CC=2)NC(=O)[C@@H](NC(=O)[C@H](CO)NC(=O)[C@H](CO)NC(=O)[C@H](CCCNC(N)=N)NC(=O)[C@H](CCCNC(N)=N)NC(=O)[C@H](CC(C)C)NC(=O)[C@@H](N)CO)CSSC1)=O)(C(=O)N[C@@H](CCCNC(N)=N)C(=O)N[C@H](C(=O)O)CC1C=CC(O)=CC=1)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 3060.49000
• Monoisotopic Mass: 3060.488
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 53
• Hydrogen Bond Acceptor Count: 55
• Heavy Atom Count: 214
• Rotatable Bond Count: 108
• Complexity: 6910
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 25
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 1001
• XLogP3: -15.2
• Topological Polar Surface Area: 1400

Experimental Properties

• Color/Form: White powder
• Solubility: 0.05 M acetic acid: 1 mg/mL, clear, colorless
• PSA: 1453.98000
• LogP: -1.81240
• Solubility: 0.05 M acetic acid: 1 mg/ml

Atrial Natriuretic Peptide (ANP) (1-28), rat Security Information

• WGK Germany：3
• Safety Instruction： S22; S24/25
• FLUKA BRAND F CODES：10
• Storage Condition：Powder -80°C 2 years   -20°C 1 year In solvent -80°C 6 months   -20°C 1 month

Additional information on Atrial Natriuretic Peptide (ANP) (1-28), rat

Atrial Natriuretic Peptide (ANP) (1-28), rat: A Comprehensive Overview

Atrial Natriuretic Peptide (ANP) (1-28), specifically tailored for rat applications, is a critical component in the field of cardiovascular and renal research. This peptide, with the CAS number 88898-17-3, plays a pivotal role in the regulation of blood pressure, fluid balance, and electrolyte homeostasis. Its significance in understanding and treating various physiological and pathological conditions has made it a cornerstone in biomedical research.

The Atrial Natriuretic Peptide (ANP) (1-28), rat version, is synthesized primarily in the atrial myocardium of the heart. It is released in response to increased blood volume and pressure, making it a key regulator in cardiovascular homeostasis. The peptide exerts its effects through binding to specific guanylyl cyclase-linked receptors, which subsequently increase cyclic GMP levels, leading to vasodilation, natriuresis, and diuresis.

Recent advancements in the study of Atrial Natriuretic Peptide (ANP) have highlighted its multifaceted roles beyond just blood pressure regulation. For instance, studies have demonstrated its involvement in modulating inflammation, immune responses, and even neuroprotection. These findings have opened new avenues for therapeutic applications, particularly in chronic heart failure and hypertension.

In clinical research, the Atrial Natriuretic Peptide (ANP) (1-28), rat formulation has been extensively used to investigate its potential as a diagnostic biomarker. Elevated levels of ANP have been observed in conditions such as heart failure, pulmonary hypertension, and renal dysfunction. This makes it a valuable tool for early detection and monitoring of these conditions.

The development of synthetic Atrial Natriuretic Peptide (ANP) (1-28) has revolutionized experimental studies. Researchers can now manipulate specific segments of the peptide to study its pharmacological effects more precisely. For example, modifications at the C-terminal region can enhance its stability and bioavailability, making it more effective in vivo.

One of the most intriguing aspects of Atrial Natriuretic Peptide (ANP) is its interaction with other cardiovascular peptides such as B-type natriuretic peptide (BNP) and C-type natriuretic peptide (CNP). These interactions have been shown to influence the overall response to cardiovascular stress. Understanding these complex interactions is crucial for developing targeted therapies that can effectively modulate cardiovascular function.

Recent clinical trials have explored the use of Atrial Natriuretic Peptide (ANP) analogs as potential treatments for heart failure. These analogs have shown promise in improving symptoms and reducing hospitalizations in patients with chronic heart failure. The rat model has been instrumental in these preclinical studies, providing valuable insights into dosing and efficacy.

The role of Atrial Natriuretic Peptide (ANP) in renal function is another area of active research. Studies have indicated that ANP can protect against kidney damage by inhibiting renin release and reducing angiotensin II levels. This protective effect makes ANP a potential therapeutic agent for various renal diseases.

Advances in biotechnology have enabled the production of high-purity Atrial Natriuretic Peptide (ANP) (1-28), rat versions using recombinant DNA technology. This has not only improved the availability of the peptide for research purposes but also ensured consistency in quality and batch-to-batch reproducibility.

The therapeutic potential of Atrial Natriuretic Peptide (ANP) extends beyond cardiovascular and renal diseases. Emerging evidence suggests its role in modulating bone metabolism and even neurodegenerative disorders. These findings highlight the broad spectrum of activities associated with this peptide.

In summary, Atrial Natriuretic Peptide (ANP) (1-28), rat is a vital tool in biomedical research with significant implications for understanding and treating various physiological and pathological conditions. Its multifaceted roles in cardiovascular regulation, renal function, and beyond make it a cornerstone of modern pharmacological research.